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Compound of Interest

Compound Name: JBSNF-000028 free base

Cat. No.: B12391307

Get Quote

Application Notes and Protocols: JBSNF-000028
For Researchers, Scientists, and Drug Development Professionals

Introduction
JBSNF-000028 is a potent and orally active small molecule inhibitor of Nicotinamide N-

methyltransferase (NNMT).[1][2][3] NNMT is a cytoplasmic enzyme that plays a significant role

in cellular metabolism and energy homeostasis.[4][5] It catalyzes the methylation of

nicotinamide using S-adenosyl-methionine (SAM) as a methyl donor, resulting in the formation

of 1-methyl-nicotinamide (MNA) and S-adenosyl-l-homocysteine (SAH).[4][5] Overexpression

of NNMT is associated with metabolic disorders such as obesity and type 2 diabetes.[6][7][8]

JBSNF-000028 inhibits NNMT activity, leading to reduced MNA levels, which has been shown

to improve insulin sensitivity, glucose regulation, and reduce body weight in preclinical models

of metabolic disease.[6][7][8] These application notes provide detailed protocols for the

preparation and use of JBSNF-000028 in key in vitro and in vivo experiments.
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Form Molecular Formula
Molecular Weight (
g/mol )

Appearance

JBSNF-000028 Free

Base
C₁₁H₁₃N₃ 187.24

Light yellow to yellow

solid

JBSNF-000028 TFA C₁₃H₁₄F₃N₃O₂ 301.26
White to off-white

solid

JBSNF-000028

Hydrochloride
C₁₁H₁₄ClN₃ 223.70

Off-white to light

yellow solid

In Vitro Potency and Activity
Assay Species/Cell Line IC₅₀ / EC₅₀ Reference

NNMT Inhibition

(Enzymatic Assay)
Human (hNNMT) 0.033 µM [1][2][9][10]

Monkey (mkNNMT) 0.19 µM [1][2][9][10]

Mouse (mNNMT) 0.21 µM [1][2][9][10]

Cellular NNMT Activity U2OS cells 2.5 µM (EC₅₀) [2][9][10]

Cytotoxicity HepG2 cells

No cytotoxicity

observed at 10-100

µM (72h)

[1][2][9][10]

In Vivo Efficacy in Diet-Induced Obese (DIO) Mice
Dosing Regimen Duration Key Outcomes Reference

50 mg/kg, p.o., twice

daily
27 days

Improved glucose and

lipid handling;

Reduced body weight

and fed blood

glucose.

[2][9][10]

50 mg/kg, p.o., twice

daily
4 weeks

Improved glucose

tolerance.
[1][9][10]
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Experimental Protocols
In Vitro NNMT Enzymatic Inhibition Assay
This protocol is designed to determine the half-maximal inhibitory concentration (IC₅₀) of

JBSNF-000028 against recombinant NNMT.

Materials:

Recombinant human, mouse, or monkey NNMT

JBSNF-000028

Nicotinamide

S-adenosyl-L-methionine (SAM)

Assay Buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM DTT)

Detection Reagent (e.g., a fluorescent probe that detects MNA or a method for LC-MS/MS

detection of MNA)

384-well assay plates

Plate reader (fluorescence or mass spectrometer)

Procedure:

Prepare a serial dilution of JBSNF-000028 in DMSO, and then dilute further in assay buffer

to the desired final concentrations.

In a 384-well plate, add the diluted JBSNF-000028 or vehicle (DMSO in assay buffer).

Add recombinant NNMT enzyme to each well and incubate for 15 minutes at room

temperature.

Initiate the enzymatic reaction by adding a mixture of nicotinamide and SAM.

Incubate the plate at 37°C for 60 minutes.
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Stop the reaction and add the detection reagent according to the manufacturer's instructions.

Read the signal on a plate reader.

Calculate the percent inhibition for each concentration of JBSNF-000028 relative to the

vehicle control and determine the IC₅₀ value using a suitable software (e.g., GraphPad

Prism).

Cellular NNMT Activity Assay
This protocol measures the ability of JBSNF-000028 to inhibit NNMT activity within a cellular

context by quantifying the production of MNA.

Materials:

U2OS cells

Cell culture medium (e.g., DMEM with 10% FBS)

JBSNF-000028

Lysis Buffer

LC-MS/MS system

Procedure:

Seed U2OS cells in a 6-well plate and allow them to adhere overnight.

Treat the cells with various concentrations of JBSNF-000028 or vehicle (DMSO) for 24

hours.[2][9][10]

After treatment, wash the cells with ice-cold PBS and lyse them.

Collect the cell lysates and analyze the concentration of MNA using a validated LC-MS/MS

method.

Normalize the MNA levels to the total protein concentration in each sample.
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Calculate the percent inhibition of MNA production for each concentration of JBSNF-000028

and determine the EC₅₀ value.

In Vivo Efficacy Study in a Diet-Induced Obesity (DIO)
Mouse Model
This protocol outlines an in vivo study to evaluate the effect of JBSNF-000028 on metabolic

parameters in a diet-induced obesity mouse model.

Materials:

Male C57BL/6J mice

High-fat diet (HFD) and standard chow

JBSNF-000028

Vehicle for oral gavage (see solution preparation)

Equipment for measuring body weight, food intake, and blood glucose

Equipment for oral glucose tolerance test (OGTT)

Procedure:

Induce obesity in mice by feeding them a high-fat diet for 8-12 weeks. A control group should

be maintained on a standard chow diet.

Randomize the obese mice into two groups: vehicle control and JBSNF-000028 treatment.

Administer JBSNF-000028 (50 mg/kg) or vehicle orally twice daily for 27 days or 4 weeks.[2]

[9][10]

Monitor and record body weight and food intake regularly (e.g., weekly).

Measure fed blood glucose levels at specified intervals.

At the end of the treatment period, perform an Oral Glucose Tolerance Test (OGTT).
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At the termination of the study, collect blood and tissues (liver, adipose tissue) for biomarker

analysis (e.g., plasma MNA levels).

Solution Preparation
Stock Solution Preparation (In Vitro)
JBSNF-000028 is soluble in DMSO.[1][2][9][10] It is recommended to use newly opened,

anhydrous DMSO to avoid solubility issues due to water absorption.[9][10]

Form Solvent Max Solubility
Stock
Concentration

JBSNF-000028 Free

Base
DMSO

≥ 60 mg/mL (320.44

mM)
10 mM

JBSNF-000028 TFA DMSO
≥ 100 mg/mL (331.94

mM)
10 mM

JBSNF-000028

Hydrochloride
DMSO

≥ 16.67 mg/mL (74.52

mM)
10 mM

Preparation of a 10 mM Stock Solution (Example with JBSNF-000028 Free Base):

Weigh out 1.87 mg of JBSNF-000028 free base (MW: 187.24 g/mol ).

Add 1 mL of DMSO.

Vortex or sonicate until the compound is fully dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Storage:

Store the solid compound at 4°C, protected from light and moisture.[2][9][10]

Store stock solutions at -20°C for up to 1 month or at -80°C for up to 6 months.[2][9][10]
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For oral administration in mice, a common formulation involves a co-solvent system.

Example Formulation:

DMSO

PEG300

Tween 80

Saline or PBS

Procedure for a 2 mg/mL working solution:

Dissolve JBSNF-000028 in DMSO first.

Add PEG300 and mix well.

Add Tween 80 and mix well.

Finally, add saline or PBS to the final volume and mix thoroughly until a clear solution is

obtained.

A suggested final composition is 5% DMSO, 30% PEG300, 5% Tween 80, and 60%

Saline/PBS.[1] The final concentration of the dosing solution should be calculated based on the

desired dosage (e.g., 50 mg/kg) and the average weight and dosing volume for the animals.
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Caption: The NNMT signaling pathway and the inhibitory action of JBSNF-000028.
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In Vitro Evaluation In Vivo Efficacy
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Caption: A logical workflow for the experimental evaluation of JBSNF-000028.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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